molecular formula C11H16 B8724682 5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene CAS No. 7338-49-0

5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene

Cat. No. B8724682
CAS RN: 7338-49-0
M. Wt: 148.24 g/mol
InChI Key: MXGVTEAVEDFATH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene is a useful research compound. Its molecular formula is C11H16 and its molecular weight is 148.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7338-49-0

Product Name

5-(1,3-Dimethylbutylidene)-1,3-cyclopentadiene

Molecular Formula

C11H16

Molecular Weight

148.24 g/mol

IUPAC Name

5-(4-methylpentan-2-ylidene)cyclopenta-1,3-diene

InChI

InChI=1S/C11H16/c1-9(2)8-10(3)11-6-4-5-7-11/h4-7,9H,8H2,1-3H3

InChI Key

MXGVTEAVEDFATH-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(=C1C=CC=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 10.00 g (151.3 mmol) of cyclopentadiene in 30 ml of methanol, 18.9 ml (151.1 mmol) of methyl isobutyl ketone and 12.8 ml (153.3 mmol) of pyrrolidine were added with ice cooling, followed by stirring at room temperature for one night. After the reaction solution was diluted with 100 ml of ether, 50 ml of water was added. The organic phase was separated, washed with water and a saturated saline solution, then dried over anhydrous magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (83-88° C./10 mmHg) to obtain 15.80 g (106.58 mmol) of a yellow liquid (yield: 71%). The analyzed values are given below.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
18.9 mL
Type
reactant
Reaction Step One
Quantity
12.8 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
71%

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